2-Nitro-terephthalic acid 1-tert-butyl ester 4-methyl ester

• Molecular Formula: C13H15NO6
• Molecular Weight: 281.26 g/mol
• IUPAC Name: 1-O-tert-butyl 4-O-methyl 2-nitrobenzene-1,4-dicarboxylate
• InChI: InChI=1S/C13H15NO6/c1-13(2,3)20-12(16)9-6-5-8(11(15)19-4)7-10(9)14(17)18/h5-7H,1-4H3
• InChI Key: HXWCWHMXWNLVDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-]

Description

2-Nitro-terephthalic acid 1-tert-butyl ester 4-methyl ester is a useful research compound. Its molecular formula is C13H15NO6 and its molecular weight is 281.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Commercially available 2-nitro-terephthalic acid 4-methyl ester (4.84 g, 21.49 mmol) in DCM (54 mL) was treated with tert-butanol (4.05 mL, 42.99 mmol), di-tert-butyl dicarbonate (12.19 g, 55.87 g) and DMAP (0.79 g, 6.45 mmol). After 4 days at room temperature, the reaction was diluted with DCM (100 mL), washed with 1N HCl (100 mL), aqueous NaHCO3 and finally with water. After drying over sodium sulphate and evaporation of the volatiles, the title compound was obtained as a brownish oil in more than quantitative yield (6.51 g). The crude was employed in the following step with no further purification.